Quinoxaline, 5,6,7,8-tetrahydro-2-methyl-3-phenyl-, 1,4-dioxide

• CAS No.: 88819-95-8
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 3-methyl-4-oxido-2-phenyl-5,6,7,8-tetrahydroquinoxalin-1-ium 1-oxide
• InChI: InChI=1S/C15H16N2O2/c1-11-15(12-7-3-2-4-8-12)17(19)14-10-6-5-9-13(14)16(11)18/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key: NAGXFYVOWQESIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C2=C(N1[O-])CCCC2)C3=CC=CC=C3
• solubility: >38.4 [ug/mL] (The mean of the results at pH 7.4)

Description

Quinoxaline, 5,6,7,8-tetrahydro-2-methyl-3-phenyl-, 1,4-dioxide: is a heterocyclic compound that contains a benzene ring fused with a pyrazine ring. This compound is part of the quinoxaline family, which is known for its diverse biological and pharmacological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of quinoxaline derivatives typically involves the condensation of ortho-diamines with 1,2-diketones . For the specific compound , the synthesis can be achieved by reacting 1,2-diaminobenzene with a suitable diketone under controlled conditions. The reaction often requires a catalyst and may be carried out under reflux conditions to ensure complete condensation .

Industrial Production Methods: Industrial production of quinoxaline derivatives, including the 5,6,7,8-tetrahydro-2-methyl-3-phenyl-, 1,4-dioxide variant, involves similar synthetic routes but on a larger scale. The process may include additional purification steps such as recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: Quinoxaline derivatives undergo various chemical reactions, including oxidation, reduction, and substitution reactions . The 1,4-dioxide functional group can participate in redox reactions, making the compound versatile in different chemical environments.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize quinoxaline derivatives.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to reduce quinoxaline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can be carried out using appropriate reagents under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoxaline N-oxides, while reduction can lead to the formation of tetrahydroquinoxalines .

Scientific Research Applications

Chemistry: Quinoxaline derivatives are used as ligands in coordination chemistry and as building blocks in organic synthesis .

Biology: These compounds exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral properties .

Medicine: Quinoxaline derivatives are investigated for their potential as anticancer agents, anti-inflammatory drugs, and central nervous system modulators .

Industry: In the industrial sector, quinoxaline derivatives are used in the production of dyes, pigments, and polymers .

Mechanism of Action

The mechanism of action of quinoxaline, 5,6,7,8-tetrahydro-2-methyl-3-phenyl-, 1,4-dioxide involves its interaction with various molecular targets and pathways. The compound can act as an inhibitor or modulator of specific enzymes and receptors, leading to its diverse biological effects . For example, it may inhibit the activity of certain kinases or interact with neurotransmitter receptors in the central nervous system .

Comparison with Similar Compounds

Quinazoline: Another heterocyclic compound with a similar structure but different biological activities.

Phthalazine: Isomeric with quinoxaline, known for its use in pharmaceuticals.

Cinnoline: Another isomer with distinct chemical properties and applications.

Uniqueness: Quinoxaline, 5,6,7,8-tetrahydro-2-methyl-3-phenyl-, 1,4-dioxide stands out due to its unique 1,4-dioxide functional group, which imparts specific redox properties and enhances its potential for various applications .